Cas no 1019585-04-6 (2,5-difluoro-n-(4-fluorobenzyl)aniline)

2,5-difluoro-n-(4-fluorobenzyl)aniline structure
1019585-04-6 structure
Product Name:2,5-difluoro-n-(4-fluorobenzyl)aniline
CAS No:1019585-04-6
MF:C13H10F3N
MW:237.220413684845
CID:1131390
PubChem ID:28446335
Update Time:2025-04-20

2,5-difluoro-n-(4-fluorobenzyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 2,5-Difluoro-N-(4-fluorobenzyl)aniline
    • 1019585-04-6
    • AKOS000233424
    • 2,5-difluoro-N-[(4-fluorophenyl)methyl]aniline
    • 2,5-Difluoro-N-(4-fluorobenzyl)aniline, 97%
    • 2,5-difluoro-n-(4-fluorobenzyl)aniline
    • MDL: MFCD11142677
    • Inchi: 1S/C13H10F3N/c14-10-3-1-9(2-4-10)8-17-13-7-11(15)5-6-12(13)16/h1-7,17H,8H2
    • InChI Key: HLTLSLDIMVFUCW-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1NCC1C=CC(=CC=1)F)F

Computed Properties

  • Exact Mass: 237.07700
  • Monoisotopic Mass: 237.07653381g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 309.2±42.0 °C at 760 mmHg
  • Flash Point: 140.8±27.9 °C
  • PSA: 12.03000
  • LogP: 3.78900
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2,5-difluoro-n-(4-fluorobenzyl)aniline Security Information

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